2-(2-bromo-4-methylphenoxy)-N'-(4-methoxybenzylidene)propanohydrazide

• IUPAC Name: 2-(2-bromo-4-methylphenoxy)-N-[(4-methoxyphenyl)methylideneamino]propanamide
• InChI: InChI=1S/C18H19BrN2O3/c1-12-4-9-17(16(19)10-12)24-13(2)18(22)21-20-11-14-5-7-15(23-3)8-6-14/h4-11,13H,1-3H3,(H,21,22)
• InChI Key: ZVYIJEZJTUTKEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC(C)C(=O)NN=CC2=CC=C(C=C2)OC)Br
• Molecular Formula: C18H19BrN2O3
• Molecular Weight: 391.3 g/mol

Description

2-(2-bromo-4-methylphenoxy)-N'-(4-methoxybenzylidene)propanohydrazide, also known as BMMPH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-(2-bromo-4-methylphenoxy)-N'-(4-methoxybenzylidene)propanohydrazide has shown potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been tested for its efficacy in treating Alzheimer's disease and Parkinson's disease.

Mechanism of Action

2-(2-bromo-4-methylphenoxy)-N'-(4-methoxybenzylidene)propanohydrazide is believed to exert its pharmacological effects by inhibiting the activity of various enzymes and proteins in the body. It has been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in inflammation. This compound has also been found to inhibit the activity of tyrosine kinase, an enzyme that is involved in the development of cancer.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been found to reduce inflammation by inhibiting the production of prostaglandins, which are known to cause inflammation. This compound has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, it has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(2-bromo-4-methylphenoxy)-N'-(4-methoxybenzylidene)propanohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. This compound has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one limitation of this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 2-(2-bromo-4-methylphenoxy)-N'-(4-methoxybenzylidene)propanohydrazide. One area of interest is its potential as a therapeutic agent for Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the efficacy of this compound in treating these conditions. Another area of interest is its potential as an anti-cancer agent. More research is needed to determine the optimal dosage and administration of this compound for treating various types of cancer. Finally, this compound's potential as an anti-microbial agent should be further explored, particularly in the context of drug-resistant infections.

Synthesis Methods

2-(2-bromo-4-methylphenoxy)-N'-(4-methoxybenzylidene)propanohydrazide can be synthesized through a multi-step process involving the reaction of 2-bromo-4-methylphenol with propanoic acid, followed by the reaction with hydrazine hydrate and 4-methoxybenzaldehyde. The resulting product undergoes further purification to obtain this compound in its pure form.